Cas no 1190363-47-3 (Rimegepant Impurity 36 (Mixture of Diastereomers))

• Product Name: Rimegepant Impurity 36 (Mixture of Diastereomers)
• CAS No: 1190363-47-3
• MF: C₂₅H₃₅F₂NO₂Si
• MW: 447.63321518898
• CID: 6976351
• PubChem ID: 176486808
• Update Time: 2025-08-28

Rimegepant Impurity 36 (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Rimegepant Impurity 59
• 1190363-47-3
• Rimegepant Impurity 36 (Mixture of Diastereomers)

• Inchi： 1S/C25H35F2NO2Si/c1-15(2)31(16(3)4,17(5)6)30-22-13-12-19(18-9-7-11-21(26)23(18)27)25(29)20-10-8-14-28-24(20)22/h7-11,14-17,19,22,25,29H,12-13H2,1-6H3/t19-,22+,25?/m0/s1
• InChI Key： HFAMMJDRXIUNAY-WAQUOTSXSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)O[C@H]1C2C(=CC=CN=2)C([C@H](C2C=CC=C(C=2F)F)CC1)O

Computed Properties

• Exact Mass: 447.24051222Da
• Monoisotopic Mass: 447.24051222Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų